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Compound Focus: Griseofulvin-13C,d3

Cat. No.: S12890075
Get Quote

Technical Specifications & Handling

The table below summarizes the key handling information for Griseofulvin-13C,d3 found in the search

results.

Property Specification

Recommended Storage 2-8°C (Refrigerator) [1]

Appearance White to Off-White Solid [1]

Molecular Weight 356.78 g/mol [2] [3]

Molecular Formula C₁₆(¹³C)H₁₄D₃ClO₆ [1] [2]

CAS Number 1329612-29-4 [1] [2]

Shipping Conditions Ambient Temperature [1]

Intended Use For Research Use Only. Not for diagnostic or therapeutic use [2] [3].

Frequently Asked Questions (FAQs)

Here are answers to common questions researchers might have:
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Q1: What is the primary application of Griseofulvin-13C,d3 in research? This compound is the 13C-

and deuterium-labeled version of Griseofulvin. Its main applications are [2]:

As a tracer in metabolic and pharmacokinetic studies.
As an internal standard for quantitative analysis using techniques like LC-MS, GC-MS, or NMR,

improving the accuracy of measurements in complex biological matrices like plasma [2] [3].

Q2: The product was shipped at ambient temperature, but the storage condition is 2-8°C. Is this

acceptable? Yes. Manufacturers often ship stable isotopes at ambient temperature for short-term transit. You

should move the product to the recommended 2-8°C refrigerator immediately upon receipt for long-

term storage [1].

Q3: What should I do if the powder is not stored in a refrigerator upon my arrival? If you find the vial

at room temperature, note the duration of exposure. For short, unrecorded periods, visually inspect the

powder for any changes in color or form. If any deviation from the original "White to Off-White Solid"

description is observed, the compound's integrity may be compromised, and you should consider it

unsuitable for critical quantitative experiments [1].

Troubleshooting Guide

This guide outlines potential issues and actions related to the stability and use of Griseofulvin-13C,d3.
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Start: Suspect Stability Issue

Was storage temperature
deviation recorded?

Check physical appearance
against reference

 Yes

Proceed with experiment.
Note incident in records.

 No

Do not use for critical
quantitative work.

 Noticeable change
(e.g., discoloration)

Confirm with analytical
methods (e.g., LC-MS).

 No change
(White/Off-White)

Click to download full resolution via product page

Analytical Protocol for Stability Assessment

If you suspect stability issues, you can verify the integrity of your compound using an HPLC method adapted

from published protocols for unlabeled Griseofulvin [4] [5].

Method: HPLC Analysis of Griseofulvin-13C,d3

Principle: This method uses reversed-phase chromatography to separate and quantify Griseofulvin,

allowing you to check for the presence of degradation products.
Equipment & Reagents:

HPLC system with fluorescence detector (or UV detector at ~291 nm).
C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm).

Griseofulvin-13C,d3 standard of known purity.
Acetonitrile (HPLC grade).

Sodium dihydrogen phosphate (ACS grade).
Phosphoric acid.

High-purity water (e.g., Milli-Q).
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Sample Preparation:
Prepare a solution of your compound in acetonitrile at an appropriate concentration (e.g., ~10-
50 µg/mL).

Centrifuge the solution to remove any insoluble particulates.
Chromatographic Conditions [4]:

Mobile Phase: 20 mM Sodium dihydrogen phosphate buffer (pH 3.5) : Acetonitrile (55:45, v/v).
Flow Rate: 1.0 mL/min.

Injection Volume: 10-50 µL.
Detection (Fluorescence): Excitation at 300 nm, Emission at 418 nm.

Data Interpretation:
A single, sharp peak for Griseofulvin-13C,d3 indicates a stable sample.

The appearance of additional peaks (especially earlier or later eluting) suggests degradation.
Compare the chromatogram to one from a freshly prepared or confirmed standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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